Cas no 1083326-65-1 (4-methoxy-3-[[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]amino]sulfonyl]benzoic acid)

• Product Name: 4-methoxy-3-[[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]amino]sulfonyl]benzoic acid
• CAS No: 1083326-65-1
• MF: C₁₉H₂₃BN₂O₇S
• MW: 434.271124124527
• CID: 2114475
• Update Time: 2023-11-19

4-methoxy-3-[[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]amino]sulfonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-[[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]amino]sulfonyl]Benzoic acid
• CID 129605884
• Benzoic acid, 4-methoxy-3-[[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]amino]sulfonyl]-
• 4-methoxy-3-[[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]amino]sulfonyl]benzoic acid

• Inchi： 1S/C19H23BN2O7S/c1-18(2)19(3,4)29-20(28-18)13-9-14(11-21-10-13)22-30(25,26)16-8-12(17(23)24)6-7-15(16)27-5/h6-11,22H,1-5H3,(H,23,24)
• InChI Key： FYHRSHRBKXZSKV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1OC)(NC1=CN=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 724
• Topological Polar Surface Area: 132

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 635.4±65.0 °C(Predicted)
• pka: 3.86±0.10(Predicted)